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molecular formula C14H14N2O2 B8418307 Ethyl 3-(5-aminopyridin-2-yl)benzoate CAS No. 1258391-90-0

Ethyl 3-(5-aminopyridin-2-yl)benzoate

Cat. No. B8418307
CAS RN: 1258391-90-0
M. Wt: 242.27 g/mol
InChI Key: IXEGQAFUSVQCPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08765747B2

Procedure details

To a solution of ethyl 3-(5-aminopyridin-2-yl)benzoate (7.52 g, 31.06 mmol) in DMF (150 mL) was added N-bromosuccinimide (5.58 g, 31.37 mmol) at 0° C. for 5 min. The reaction mixture was quenched with satd. NaHCO3 solution (150 mL) at 0° C. The mixture was partitioned between ethyl acetate and water. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The combined organic extracts were washed with brine, dried over MgSO4, filtered and concentrated. The crude product was purified by flash column chromatography using a 85:15 v/v hexane:ethyl acetate as solvent to afford ethyl 3-(5-amino-6-bromopyridin-2-yl)benzoate (8.6 g, 86% yield) as a reddish brown solid.
Name
ethyl 3-(5-aminopyridin-2-yl)benzoate
Quantity
7.52 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
5.58 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
ethyl 3-(5-amino-6-bromopyridin-2-yl)benzoate
Yield
86%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[CH:9]=[C:10]([CH:16]=[CH:17][CH:18]=2)[C:11]([O:13][CH2:14][CH3:15])=[O:12])=[N:6][CH:7]=1.[Br:19]N1C(=O)CCC1=O>CN(C=O)C.C(OCC)(=O)C>[NH2:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[CH:9]=[C:10]([CH:16]=[CH:17][CH:18]=2)[C:11]([O:13][CH2:14][CH3:15])=[O:12])=[N:6][C:7]=1[Br:19]

Inputs

Step One
Name
ethyl 3-(5-aminopyridin-2-yl)benzoate
Quantity
7.52 g
Type
reactant
Smiles
NC=1C=CC(=NC1)C=1C=C(C(=O)OCC)C=CC1
Name
N-bromosuccinimide
Quantity
5.58 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
DMF
Quantity
150 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with satd
CUSTOM
Type
CUSTOM
Details
at 0° C
CUSTOM
Type
CUSTOM
Details
The mixture was partitioned between ethyl acetate and water
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with ethyl acetate
WASH
Type
WASH
Details
The combined organic extracts were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude product was purified by flash column chromatography

Outcomes

Product
Name
ethyl 3-(5-amino-6-bromopyridin-2-yl)benzoate
Type
product
Smiles
NC=1C=CC(=NC1Br)C=1C=C(C(=O)OCC)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 8.6 g
YIELD: PERCENTYIELD 86%
YIELD: CALCULATEDPERCENTYIELD 86.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.